Cas no 1651840-84-4 (8-oxa-2-azaspiro[4.5]decane hemioxalate)

• Product Name: 8-oxa-2-azaspiro[4.5]decane hemioxalate
• CAS No: 1651840-84-4
• MF: C₁₈H₃₂N₂O₆
• MW: 372.4565
• MDL: MFCD28054406
• CID: 2093502
• Update Time: 2025-06-29

8-oxa-2-azaspiro[4.5]decane hemioxalate Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-2-azaspiro[4.5]decane oxalate(2:1)
• 8-oxa-2-azaspiro[4.5]decane hemioxalate
• AK164859
• SB10532
• bis(8-oxa-2-azaspiro[4.5]decane) oxalate
• 8-OXA-2-AZA-SPIRO[4.5]DECANE HEMIOXALATE
• 8-Oxa-2-azaspiro[4.5]decane, ethanedioate (2:1)

• MDL： MFCD28054406
• Inchi： 1S/2C8H15NO.C2H2O4/c2*1-4-9-7-8(1)2-5-10-6-3-8;3-1(4)2(5)6/h2*9H,1-7H2;(H,3,4)(H,5,6)
• InChI Key： XZXYCQCIQSKHHF-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C2(C([H])([H])C1([H])[H])C([H])([H])N([H])C([H])([H])C2([H])[H].O1C([H])([H])C([H])([H])C2(C([H])([H])C1([H])[H])C([H])([H])N([H])C([H])([H])C2([H])[H].O([H])C(C(=O)O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 117

Additional information on 8-oxa-2-azaspiro[4.5]decane hemioxalate

8-Oxa-2-Azaspiro[4.5]Decane Hemioxalate: A Comprehensive Overview

The compound with CAS No 1651840-84-4, commonly referred to as 8-Oxa-2-Azaspiro[4.5]Decane Hemioxalate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique spirocyclic structure, which combines a five-membered ring with a six-membered ring, creating a highly strained and reactive system. The spiro moiety in its structure is particularly noteworthy, as it imparts distinctive electronic and steric properties that make this compound versatile for various applications.

Recent studies have highlighted the potential of 8-Oxa-2-Azaspiro[4.5]Decane Hemioxalate in drug delivery systems due to its ability to act as a bioisostere for certain pharmacophores. Researchers have demonstrated that this compound can serve as a scaffold for designing molecules with enhanced bioavailability and target specificity. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* explored the use of this compound as a template for developing novel kinase inhibitors, showcasing its promise in the field of oncology.

In addition to its pharmaceutical applications, 8-Oxa-2-Azaspiro[4.5]Decane Hemioxalate has also been investigated for its role in catalysis. Its ability to coordinate with metal ions makes it a potential candidate for designing organocatalysts or transition metal complexes with high catalytic activity. A 2023 paper in *Nature Catalysis* reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving the efficiency of these reactions under mild conditions.

The synthesis of 8-Oxa-2-Azaspiro[4.5]Decane Hemioxalate involves a multi-step process that typically begins with the preparation of the spirocyclic core. One common approach involves the cyclization of an appropriately substituted diamine or diol under acidic or basic conditions. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are highly valuable for chiral catalysis and asymmetric drug design.

From a structural perspective, the hemioxalate moiety in this compound plays a crucial role in stabilizing its conformation and influencing its reactivity. The oxalate group introduces electron-withdrawing effects, which can modulate the electronic properties of the spirocyclic system. This makes 8-Oxa-2-Azaspiro[4.5]Decane Hemioxalate an attractive candidate for applications in supramolecular chemistry, where precise control over molecular interactions is essential.

Looking ahead, the continued exploration of 8-Oxa-2-Azaspiro[4.5]Decane Hemioxalate is expected to yield further insights into its potential applications across diverse fields. Its unique combination of structural features and reactivity makes it a valuable tool for chemists seeking to design novel materials and therapeutic agents.